Cas no 2138125-85-4 (4-bromo-2-(oxan-4-yl)-1H-imidazole-5-sulfonamide)

• Product Name: 4-bromo-2-(oxan-4-yl)-1H-imidazole-5-sulfonamide
• CAS No: 2138125-85-4
• MF: C₈H₁₂BrN₃O₃S
• MW: 310.168179512024
• CID: 6414957
• PubChem ID: 165945211
• Update Time: 2025-08-04

4-bromo-2-(oxan-4-yl)-1H-imidazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(oxan-4-yl)-1H-imidazole-5-sulfonamide
• 2138125-85-4
• EN300-1159849

• Inchi： 1S/C8H12BrN3O3S/c9-6-8(16(10,13)14)12-7(11-6)5-1-3-15-4-2-5/h5H,1-4H2,(H,11,12)(H2,10,13,14)
• InChI Key： PRKUFVUGGCKLSV-UHFFFAOYSA-N
• SMILES： BrC1=C(NC(C2CCOCC2)=N1)S(N)(=O)=O

Computed Properties

• Exact Mass: 308.97828g/mol
• Monoisotopic Mass: 308.97828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 106Ų

Additional information on 4-bromo-2-(oxan-4-yl)-1H-imidazole-5-sulfonamide

Professional Introduction to Compound with CAS No. 2138125-85-4 and Product Name: 4-bromo-2-(oxan-4-yl)-1H-imidazole-5-sulfonamide

The compound identified by the CAS number 2138125-85-4 and the product name 4-bromo-2-(oxan-4-yl)-1H-imidazole-5-sulfonamide represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic sulfonamide derivative has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of both bromine and oxan ring substituents in its molecular framework suggests a high degree of versatility, making it a promising candidate for further exploration in medicinal chemistry.

In recent years, sulfonamide derivatives have been extensively studied for their broad spectrum of biological activities. The sulfonamide functional group, characterized by the -SO₂NH₂ moiety, is well-known for its ability to interact with biological targets such as enzymes and receptors, thereby modulating various physiological processes. The incorporation of an imidazole ring into this structure enhances its pharmacological potential, as imidazoles are frequently found in bioactive molecules and have demonstrated efficacy in treating a range of diseases.

The specific substitution pattern in 4-bromo-2-(oxan-4-yl)-1H-imidazole-5-sulfonamide contributes to its distinct chemical properties. The bromine atom at the 4-position of the imidazole ring can serve as a handle for further chemical modifications, enabling the synthesis of more complex derivatives. Additionally, the oxan ring (a five-membered oxygen-containing heterocycle) introduces additional functional diversity, which can influence both the solubility and bioavailability of the compound. This combination of structural elements makes it an intriguing subject for drug discovery efforts.

Recent studies have highlighted the importance of sulfonamide derivatives in the development of novel therapeutic agents. For instance, modifications to the sulfonamide core have led to compounds with enhanced antimicrobial, anti-inflammatory, and anticancer properties. The brominated imidazole scaffold found in 4-bromo-2-(oxan-4-yl)-1H-imidazole-5-sulfonamide aligns with this trend, as it offers a scaffold that can be readily modified to target specific disease pathways.

One particularly promising area of research involves the use of sulfonamide derivatives as kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that can modulate these pathways effectively. The structural features of 4-bromo-2-(oxan-4-yl)-1H-imidazole-5-sulfonamide make it a suitable candidate for this purpose, as the sulfonamide group can interact with the ATP-binding pocket of kinases, while the bromine atom can be used to fine-tune binding interactions.

Another area where this compound shows promise is in the treatment of infectious diseases. Sulfonamides have a long history of use as antibiotics, and their derivatives continue to be explored for new antimicrobial applications. The unique structural features of 4-bromo-2-(oxan-4-yl)-1H-imidazole-5-sulfonamide may confer resistance to existing pathogens that have developed tolerance to traditional sulfonamides. This could open up new avenues for treating multidrug-resistant infections, which pose a significant challenge to global health.

The synthesis of 4-bromo-2-(oxan-4-yl)-1H-imidazole-5-sulfonamide involves several key steps that highlight its complexity and synthetic elegance. The introduction of the oxan ring requires careful control over reaction conditions to ensure high yield and purity. Similarly, the bromination step must be optimized to avoid unwanted side reactions that could compromise the integrity of the molecule. Despite these challenges, advances in synthetic methodologies have made it possible to produce this compound on a scalable basis, facilitating further research and development.

In conclusion, 4-bromo-2-(oxan-4-yl)-1H-imidazole-5-sulfonamide represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and potential therapeutic applications make it a valuable tool for researchers seeking to develop novel treatments for various diseases. As our understanding of biological targets continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.